Cas no 2228118-54-3 (2-amino-3,3-dimethyl-4-phenylbutanoic acid)

• Product Name: 2-amino-3,3-dimethyl-4-phenylbutanoic acid
• CAS No: 2228118-54-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6050114
• PubChem ID: 68341834
• Update Time: 2025-06-07

2-amino-3,3-dimethyl-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,3-dimethyl-4-phenylbutanoic acid
• SCHEMBL12655755
• EN300-1865250
• 2228118-54-3

• Inchi： 1S/C12H17NO2/c1-12(2,10(13)11(14)15)8-9-6-4-3-5-7-9/h3-7,10H,8,13H2,1-2H3,(H,14,15)
• InChI Key： MZYQYCCDRXDDBV-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)CC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3,3-dimethyl-4-phenylbutanoic acid

2-Amino-3,3-Dimethyl-4-Phenylbutanoic Acid (CAS No. 2228118-54-3): An Overview of a Promising Compound in Medicinal Chemistry

2-Amino-3,3-dimethyl-4-phenylbutanoic acid (CAS No. 2228118-54-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids and exhibits a distinctive combination of functional groups, including an amino group, two methyl groups, and a phenyl ring. These structural elements contribute to its diverse biological activities and make it a valuable candidate for various research and development efforts.

The chemical structure of 2-amino-3,3-dimethyl-4-phenylbutanoic acid is characterized by a central carbon atom bonded to an amino group (-NH₂), two methyl groups (-CH₃), and a phenyl ring (-C₆H₅). The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for understanding its behavior in biological systems and for optimizing its use in pharmaceutical applications.

In recent years, research on 2-amino-3,3-dimethyl-4-phenylbutanoic acid has focused on its potential as a lead compound for the development of new drugs. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-amino-3,3-dimethyl-4-phenylbutanoic acid effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases.

The antioxidant properties of 2-amino-3,3-dimethyl-4-phenylbutanoic acid have also been extensively investigated. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions. Research has shown that 2-amino-3,3-dimethyl-4-phenylbutanoic acid can scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for developing therapeutic agents aimed at preventing or treating oxidative stress-related disorders.

In addition to its anti-inflammatory and antioxidant properties, 2-amino-3,3-dimethyl-4-phenylbutanoic acid has shown neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons. Studies have indicated that 2-amino-3,3-dimethyl-4-phenylbutanoic acid can protect neurons from damage caused by toxic agents and oxidative stress. This neuroprotective activity is attributed to its ability to modulate key signaling pathways involved in neuronal survival and function.

The pharmacokinetic properties of 2-amino-3,3-dimethyl-4-phenylbutanoic acid are another important aspect of its evaluation as a potential drug candidate. Pharmacokinetics refers to the movement of a drug within the body, including absorption, distribution, metabolism, and excretion (ADME). Preclinical studies have shown that 2-amino-3,3-dimethyl-4-phenylbutanoic acid has favorable ADME properties, which are essential for ensuring its efficacy and safety in therapeutic applications. For example, it has been found to have good oral bioavailability and low toxicity in animal models.

The synthesis of 2-amino-3,3-dimethyl-4-phenylbutanoic acid involves several well-established chemical reactions. One common synthetic route involves the condensation of an appropriate ketone with an amino acid derivative followed by reduction and functional group manipulation. The synthesis process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production for research and commercial purposes.

In conclusion, 2-amino-3,3-dimethyl-4-phenylbutanoic acid (CAS No. 2228118-54-3) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure confers it with diverse biological activities that make it a promising lead compound for the development of new drugs targeting inflammatory diseases, oxidative stress-related disorders, and neurodegenerative conditions. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, further solidifying its importance in the field.